Cas no 124750-93-2 (1H-Imidazole-5-carboxylicacid,2-propyl-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-4-(trifluoromethyl)-)

1H-Imidazole-5-carboxylicacid,2-propyl-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-4-(trifluoromethyl)- Properties

Names and Identifiers

• 1H-Imidazole-5-carboxylicacid,2-propyl-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-4-(trifluoromethyl)-
• 2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-5-(trifluoromethyl)imidazole-4-carboxylic acid
• SCHEMBL186
• EXP-3892
• 1H-Imidazole-5-carboxylic acid, 2-propyl-1-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-4-(trifluoromethyl)-
• CHEMBL354433
• Exp3892
• Exp 3892
• DTXSID40154475
• VDRAEBDTPFEPFP-UHFFFAOYSA-N
• 2-n-Propyl-4-trifluoromethyl-1-((2'-(tetrazol-5-yl)biphenyl-4-yl)methyl)imidizole-5-carboxylic acid
• 124750-93-2
• 1H-Imidazole-5-carboxylic acid, 2-propyl-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-4-(trifluoromethyl)-
• +Expand

• InChIKey： VDRAEBDTPFEPFP-UHFFFAOYSA-N
• Inchi： InChI=1S/C22H19F3N6O2/c1-2-5-17-26-19(22(23,24)25)18(21(32)33)31(17)12-13-8-10-14(11-9-13)15-6-3-4-7-16(15)20-27-29-30-28-20/h3-4,6-11H,2,5,12H2,1H3,(H,32,33)(H,27,28,29,30)
• SMILES： CCCC1=NC(C(F)(F)F)=C(C(=O)O)N1CC1=CC=C(C2=CC=CC=C2C2N=NNN=2)C=C1

Computed Properties

• Exact Mass: 456.15237
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 7
• Monoisotopic Mass: 456.152
• Heavy Atom Count: 33
• Complexity: 661
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 109.58
• Refractive Index: 1.649
• Boiling Point: 680.2°C at 760 mmHg
• Flash Point: 365.2°C
• Density: 1.45